Bromopyruvic Acid
Bromopyruvic Acid
3-bromopyruvic acid is a 2-oxo monocarboxylic acid that is pyruvic acid in which one of the methyl hydrogens is replaced by bromine. Synthetic brominated derivative and structural analog of pyruvic acid. Highly reactive alkylating agent. Anti-cancer drug It has a role as an alkylating agent and an antineoplastic agent. It is a 2-oxo monocarboxylic acid and an organobromine compound. It is functionally related to a pyruvic acid. It is a conjugate acid of a 3-bromopyruvate.
Brand Name:
Vulcanchem
CAS No.:
1113-59-3
VCID:
VC0001779
InChI:
InChI=1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)
SMILES:
Array
Molecular Formula:
C3H3BrO3
Molecular Weight:
166.96 g/mol
Bromopyruvic Acid
CAS No.: 1113-59-3
Cat. No.: VC0001779
Molecular Formula: C3H3BrO3
Molecular Weight: 166.96 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-bromopyruvic acid is a 2-oxo monocarboxylic acid that is pyruvic acid in which one of the methyl hydrogens is replaced by bromine. Synthetic brominated derivative and structural analog of pyruvic acid. Highly reactive alkylating agent. Anti-cancer drug It has a role as an alkylating agent and an antineoplastic agent. It is a 2-oxo monocarboxylic acid and an organobromine compound. It is functionally related to a pyruvic acid. It is a conjugate acid of a 3-bromopyruvate. |
|---|---|
| CAS No. | 1113-59-3 |
| Molecular Formula | C3H3BrO3 |
| Molecular Weight | 166.96 g/mol |
| IUPAC Name | 3-bromo-2-oxopropanoic acid |
| Standard InChI | InChI=1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7) |
| Standard InChI Key | PRRZDZJYSJLDBS-UHFFFAOYSA-N |
| Canonical SMILES | C(C(=O)C(=O)[O-])Br |
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